Cas no 1805321-15-6 (3-(Difluoromethyl)-4-fluoropyridine-2-methanol)

• Product Name: 3-(Difluoromethyl)-4-fluoropyridine-2-methanol
• CAS No: 1805321-15-6
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 4922505
• Update Time: 2025-11-06

3-(Difluoromethyl)-4-fluoropyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoropyridine-2-methanol

• Inchi： 1S/C7H6F3NO/c8-4-1-2-11-5(3-12)6(4)7(9)10/h1-2,7,12H,3H2
• InChI Key： KTRMNKASAGGCGH-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(CO)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 0.7
• Topological Polar Surface Area: 33.1

Additional information on 3-(Difluoromethyl)-4-fluoropyridine-2-methanol

Comprehensive Overview of 3-(Difluoromethyl)-4-fluoropyridine-2-methanol (CAS No. 1805321-15-6)

3-(Difluoromethyl)-4-fluoropyridine-2-methanol (CAS No. 1805321-15-6) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoropyridine moieties, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a 2-methanol functional group, enhances its reactivity and versatility in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 3-(Difluoromethyl)-4-fluoropyridine-2-methanol has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and biologically active agents. The compound's CAS No. 1805321-15-6 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and crop protection.

The synthesis of 3-(Difluoromethyl)-4-fluoropyridine-2-methanol involves multi-step organic reactions, including halogenation and hydroxymethylation. Its fluorine atoms contribute to its lipophilicity, making it a candidate for central nervous system (CNS) drug development. Additionally, its pyridine core is a common motif in heterocyclic chemistry, often explored for enzyme inhibition and receptor modulation.

From an environmental perspective, fluorinated pyridines like this compound are studied for their degradation pathways and ecotoxicological profiles. With increasing regulatory scrutiny on sustainable chemistry, researchers are optimizing its synthesis to minimize waste and energy consumption. This aligns with the broader trend of green chemistry and circular economy initiatives.

In the pharmaceutical industry, 3-(Difluoromethyl)-4-fluoropyridine-2-methanol is investigated for its potential in treating neurodegenerative diseases and infectious diseases. Its fluorine substitution improves binding affinity to biological targets, a feature highly valued in rational drug design. Moreover, its metabolite stability makes it a promising candidate for prodrug development.

The agrochemical sector also explores this compound for pest control applications. Its fluorine-rich structure enhances pesticidal activity while reducing environmental persistence. This dual advantage addresses the global demand for safer agrochemicals with lower residue accumulation.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize 3-(Difluoromethyl)-4-fluoropyridine-2-methanol. These methods ensure purity and confirm structural integrity, critical for quality control in industrial settings. The compound's spectral data is often shared in open-access repositories to facilitate collaborative research.

As the scientific community continues to explore fluorinated heterocycles, 3-(Difluoromethyl)-4-fluoropyridine-2-methanol remains a focal point for innovation. Its applications span catalysis, material science, and bioconjugation, underscoring its interdisciplinary importance. Future studies may uncover novel derivatives with enhanced bioactivity and selectivity.

In summary, 3-(Difluoromethyl)-4-fluoropyridine-2-methanol (CAS No. 1805321-15-6) exemplifies the synergy between fluorine chemistry and molecular design. Its versatility and potential across multiple industries make it a compound of enduring interest. For researchers and manufacturers, understanding its properties and applications is key to unlocking its full potential in next-generation therapeutics and sustainable agriculture.